N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C21H17N5O5/c1-2-13-9-19(27)24-21(22-13)26-18(10-14(25-26)15-4-3-7-29-15)23-20(28)12-5-6-16-17(8-12)31-11-30-16/h3-10H,2,11H2,1H3,(H,23,28)(H,22,24,27)
• InChI Key: ZNUVVKCZNFUAJG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H17N5O5
• Molecular Weight: 419.4 g/mol

Description

N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C21H17N5O5 and its molecular weight is 419.397. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

The chemical compound , due to its complex structure, likely falls under the category of novel synthetic compounds with potential applications in medicinal chemistry. Research on similar compounds has shown a variety of applications, primarily in the development of pharmaceutical agents with anticancer, anti-inflammatory, and antiviral activities.

• Anticancer and Anti-5-Lipoxygenase Agents : A study by Rahmouni et al. (2016) involved the synthesis of novel pyrazolopyrimidines derivatives, demonstrating significant cytotoxic activity against cancer cell lines and 5-lipoxygenase inhibition, indicating potential as anticancer and anti-inflammatory agents (Rahmouni et al., 2016).

• Anti-Inflammatory and Analgesic Agents : Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, exhibiting COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities, suggesting potential for the treatment of inflammation-related disorders (Abu‐Hashem et al., 2020).

• Antibacterial Agents : Palkar et al. (2017) designed and synthesized novel benzodthiazolyl substituted pyrazol-5-ones showing promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, highlighting their potential as novel antibacterial agents (Palkar et al., 2017).

• Antiavian Influenza Virus Activity : Hebishy et al. (2020) reported the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles, showing remarkable activity against the H5N1 strain of the avian influenza virus, suggesting potential use in antiviral therapies (Hebishy et al., 2020).